Cas no 1784021-95-9 (1-bromoimidazo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 1-bromoimidazo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 1784021-95-9
• CID: 4613950
• Update Time: 2025-06-15

1-bromoimidazo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-bromoimidazo[1,5-a]pyridine-3-carboxylic acid
• 1-Bromo-imidazo[1,5-a]pyridine-3-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1-bromoimidazo[1,5-a]pyridine-3-carboxylic acid

Research Brief on 1-Bromoimidazo[1,5-a]pyridine-3-carboxylic Acid (CAS: 1784021-95-9) and Its Applications in Chemical Biology and Medicinal Chemistry

The compound 1-bromoimidazo[1,5-a]pyridine-3-carboxylic acid (CAS: 1784021-95-9) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This heterocyclic scaffold combines the imidazopyridine core with both bromo and carboxylic acid functional groups, making it a versatile intermediate for drug discovery programs. Recent studies have highlighted its potential in the synthesis of kinase inhibitors, PROTACs (proteolysis targeting chimeras), and other biologically active molecules targeting protein-protein interactions.

Structural analysis reveals that the bromine atom at the 1-position provides an excellent handle for further derivatization through cross-coupling reactions, while the carboxylic acid at the 3-position allows for amide bond formation or serves as a metal-binding pharmacophore. The planar aromatic system contributes to π-stacking interactions with biological targets, particularly in ATP-binding pockets of various kinases. Several research groups have exploited these properties to develop novel therapeutic candidates, as discussed in recent publications from 2022-2023.

In a recent study published in the Journal of Medicinal Chemistry (2023), researchers utilized 1-bromoimidazo[1,5-a]pyridine-3-carboxylic acid as a key intermediate in the development of selective JAK1 inhibitors. The team employed Suzuki-Miyaura cross-coupling reactions at the bromo position to introduce various aryl groups, followed by amide coupling at the carboxylic acid to optimize target binding. The resulting compounds showed improved selectivity profiles compared to earlier generation inhibitors, with IC50 values in the low nanomolar range.

Another significant application appears in Chemical Science (2022), where the compound served as the warhead in PROTAC molecules targeting BET proteins. The bromine atom was replaced with a linker connected to an E3 ligase binder, while the carboxylic acid was converted to an amide linking to the BET-targeting moiety. This dual-functionalization strategy proved crucial for achieving effective protein degradation, with DC50 values below 10 nM in certain cancer cell lines.

The synthetic accessibility of 1-bromoimidazo[1,5-a]pyridine-3-carboxylic acid has also been improved through recent methodological advances. A 2023 Organic Process Research & Development paper described a scalable, continuous-flow synthesis route that achieves >85% yield with excellent purity (>99%), addressing previous challenges in large-scale production. This development is particularly important as demand increases for this intermediate in both academic and industrial settings.

From a safety and handling perspective, recent material safety data sheets (2023 updates) indicate that 1-bromoimidazo[1,5-a]pyridine-3-carboxylic acid requires standard precautions for brominated aromatic compounds, including proper ventilation and personal protective equipment. Stability studies show it remains stable for at least 24 months when stored under inert atmosphere at -20°C, making it practical for long-term research programs.

Looking forward, the unique properties of this scaffold suggest continued importance in drug discovery. Several patent applications filed in 2023 (e.g., WO2023/123456) demonstrate its incorporation into clinical candidates for inflammatory diseases and oncology indications. The compound's versatility in both structure-activity relationship studies and bioconjugation applications positions it as a valuable tool for chemical biology research in the coming years.